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Compound of Interest

Compound Name: Tolinapant dihydrochloride

Cat. No.: B15228460

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Tolinapant dihydrochloride, a potent investigational
antineoplastic agent. Adherence to these guidelines is essential to ensure the safety of all
laboratory personnel.

Tolinapant dihydrochloride is a dual antagonist of cellular inhibitor of apoptosis protein (clAP)
and X-linked inhibitor of apoptosis protein (XIAP).[1][2] As a potent pharmaceutical compound,
it requires stringent handling procedures to minimize exposure and mitigate risks. The following
information outlines the necessary personal protective equipment (PPE), operational plans,
and disposal protocols for researchers and drug development professionals.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for Tolinapant dihydrochloride is not publicly
available, the SDS for the free base form, Tolinapant, provides critical safety information. The
compound is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Based on these classifications, Tolinapant is a hazardous substance that necessitates careful
handling in a controlled laboratory environment.

Quantitative Data Summary

Due to the limited availability of public quantitative toxicity data, a definitive Occupational
Exposure Limit (OEL) has not been established. However, based on the GHS hazard codes, an
estimated Occupational Exposure Band (OEB) can be determined to guide safe handling

practices.
Parameter Value/Classification Source/Method
GHS Hazard Codes H302, H315, H319, H335 Tolinapant Safety Data Sheet
Signal Word Warning Tolinapant Safety Data Sheet
Estimated Occupational NIOSH OEB Framework
Band C (>10 - <=100 pg/m3)
Exposure Band (OEB) (based on GHS codes)[3]
Molecular Weight 539.7 g/mol (free base) PubChem[4]
Lipase elevation, amylase
Adverse Effects (Clinical Trials) elevation, rash, ALT/AST Astex Pharmaceuticals[5]

elevation, pancreatitis (rare).

Note: The OEB is an estimation and should be used as a guide for implementing appropriate
containment and control measures.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling Tolinapant dihydrochloride to
prevent dermal, ocular, and respiratory exposure.

Standard Handling Operations (Weighing, preparing
solutions):

o Gloves: Double gloving with chemotherapy-tested nitrile gloves (ASTM D6978 certified) is
required. Change gloves immediately if contaminated.
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o Gown: A disposable, back-closing, impervious gown with cuffed sleeves.

e Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are the
minimum requirement. For operations with a higher risk of splashes, a full-face shield should
be worn in addition to safety glasses.

o Respiratory Protection: When handling the powder outside of a containment enclosure (e.g.,
certified biological safety cabinet or fume hood), a NIOSH-approved N95 or higher-level
respirator is mandatory.

High-Risk Operations (Spill cleanup, handling of
potentially aerosolized powder):

« In addition to the standard PPE, a powered air-purifying respirator (PAPR) with a P100 filter
is recommended for large spills or situations with a high potential for aerosol generation.

Operational and Disposal Plans
Engineering Controls:

 All handling of Tolinapant dihydrochloride powder must be conducted in a certified Class Il
Biological Safety Cabinet (BSC) or a chemical fume hood with appropriate face velocity.

» Use of a ventilated balance enclosure is required for weighing the compound.

Step-by-Step Handling Procedure:

» Preparation: Before handling, ensure the work area is clean and decontaminated. Gather all
necessary equipment and PPE.

e Donning PPE: Put on PPE in the following order: gown, inner gloves, outer gloves, and
eye/face protection. If required, don respiratory protection.

» Weighing and Reconstitution: Conduct all weighing and solution preparation within a certified
containment device. Use disposable equipment whenever possible.

e Transport: When transporting solutions of Tolinapant dihydrochloride, use sealed, shatter-
proof secondary containers.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15228460?utm_src=pdf-body
https://www.benchchem.com/product/b15228460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15228460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Doffing PPE: Remove PPE in a designated area, ensuring no cross-contamination. Remove
outer gloves first, followed by the gown, and then inner gloves. Wash hands thoroughly with
soap and water immediately after removing all PPE.

Waste Disposal Plan:

e Solid Waste: All disposable items contaminated with Tolinapant dihydrochloride (e.g.,
gloves, gowns, weigh papers, pipette tips) must be disposed of in a clearly labeled, sealed
hazardous waste container designated for "Cytotoxic Waste" or "Chemotherapy Waste."

e Liquid Waste: Unused solutions containing Tolinapant dihydrochloride should be collected
in a designated, sealed hazardous waste container. Do not dispose of down the drain.

o Sharps: Needles, syringes, and other contaminated sharps must be placed in a puncture-
resistant sharps container labeled for cytotoxic waste.

o All hazardous waste must be disposed of through the institution's environmental health and
safety office in accordance with local, state, and federal regulations.

Emergency Procedures: Chemical Spill Workflow

In the event of a spill, immediate and correct action is critical to prevent exposure and
contamination.

Caption: Workflow for handling a chemical spill of Tolinapant dihydrochloride.

By implementing these comprehensive safety measures, research institutions can foster a
secure environment for the handling of potent compounds like Tolinapant dihydrochloride,
ensuring the well-being of their scientific staff while advancing critical drug development
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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